Cas no 7310-85-2 ( )

• Product Name: &nbsp
• CAS No: 7310-85-2
• MF: C₁₈H₁₃NOS
• MW: 291.366923093796
• CID: 977807
• PubChem ID: 321405
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-benzo[a]phenothiazin-12-ylethanone
• 12-acetyl-12H-benzo[a]phenothiazine
• AC1L847A
• NSC271925
• 7310-85-2
• DTXSID90313535
• SMR001831012
• MLS003115436
• NSC-271925
• CHEMBL2141988
•  

• Inchi： 1S/C18H13NOS/c1-12(20)19-15-8-4-5-9-16(15)21-17-11-10-13-6-2-3-7-14(13)18(17)19/h2-11H,1H3
• InChI Key： WTGSGOWXQKIPQO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C(C)=O)C2C1=CC=C1C=CC=CC=21

Computed Properties

• Exact Mass: 291.07189
• Monoisotopic Mass: 291.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31
• LogP: 5.05400